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Compound of Interest

Compound Name: Yttrium fluoride

Cat. No.: B087051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of yttrium fluoride
(YF₃) in a variety of solvents. Understanding the solubility characteristics of this inorganic

compound is crucial for its application in diverse fields, including materials science, optical

coatings, and potentially in specialized pharmaceutical formulations. This document compiles

quantitative data, details experimental protocols for solubility determination, and presents a

visual representation of the general solubility trends.

Quantitative Solubility Data
The solubility of yttrium fluoride is highly dependent on the nature of the solvent, temperature,

and the presence of other coordinating species. The following tables summarize the available

quantitative data for the solubility of YF₃ in aqueous solutions, acids, and molten salts.

Solubility in Water
Yttrium fluoride is generally considered insoluble in water.[1][2][3][4] The solubility product

constant (Ksp) provides a quantitative measure of its low solubility in aqueous media.

Table 1: Solubility Product (Ksp) of Yttrium Fluoride in Water
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Temperature (°C) Log Ksp Ksp Reference

25 -20.06 8.71 x 10⁻²¹ [5]

100 -20.8 ± 0.50 1.58 x 10⁻²¹ (approx.) [6]

150 -21.5 ± 0.46 3.16 x 10⁻²² (approx.) [6]

200 -22.4 ± 0.56 3.98 x 10⁻²³ (approx.) [6]

250 -24.3 ± 0.12 5.01 x 10⁻²⁵ (approx.) [6]

Solubility in Acidic Solutions
The solubility of yttrium fluoride can be significantly influenced by the pH of the solution.

While it is reported to be insoluble in hydrochloric, nitric, and sulfuric acids, it shows solubility in

perchloric acid.[7] The solubility in nitric acid is noted to be proportional to the hydrogen ion

concentration.[8]

Table 2: Solubility of Yttrium Fluoride in Acidic Solutions at 298 K (25 °C)

Acid
Concentration
(mol/L)

Solubility of YF₃
(mol/L)

Reference

Perchloric Acid

(HClO₄)
1.57 0.0016 [9]

2.59 0.0048 [9]

3.63 0.011 [9]

4.68 0.022 [9]

Nitric Acid (HNO₃) 1.5 0.0007 [9]

3.1 0.0028 [9]

6.0 0.009 [9]

8.2 0.012 [9]

11.2 0.011 [9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB3415333.aspx
https://www.researchgate.net/publication/260292026_An_experimental_study_of_the_aqueous_solubility_and_speciation_of_YIII_fluoride_at_temperatures_up_to_250C
https://www.researchgate.net/publication/260292026_An_experimental_study_of_the_aqueous_solubility_and_speciation_of_YIII_fluoride_at_temperatures_up_to_250C
https://www.researchgate.net/publication/260292026_An_experimental_study_of_the_aqueous_solubility_and_speciation_of_YIII_fluoride_at_temperatures_up_to_250C
https://www.researchgate.net/publication/260292026_An_experimental_study_of_the_aqueous_solubility_and_speciation_of_YIII_fluoride_at_temperatures_up_to_250C
https://www.benchchem.com/product/b087051?utm_src=pdf-body
https://chivine-us.com/fluoride-compounds/yttrium-fluoride/
https://www.osti.gov/etdeweb/biblio/5076459
https://www.benchchem.com/product/b087051?utm_src=pdf-body
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A study on various rare earth fluorides in 16 mol/L nitric acid at 190 °C using microwave

digestion found saturated concentrations in the range of 2.5 to 3.9 g/L, which is significantly

higher than values reported at lower temperatures.[10]

Solubility in Organic Solvents
There is a lack of specific quantitative data on the solubility of yttrium fluoride in common

organic solvents such as ethanol, methanol, and acetone in the reviewed literature. General

observations suggest that it is insoluble in these types of solvents.

Solubility in Molten Salts
Yttrium fluoride is a component in some molten salt systems, particularly those investigated

for applications in nuclear reactors and high-temperature electrochemistry. The solubility of rare

earth fluorides, including by extension yttrium fluoride, has been studied in various fluoride-

based molten salts.

Table 3: Qualitative and Semi-Quantitative Solubility of Rare Earth Fluorides in Molten Salts

Molten Salt System
Temperature Range
(°C)

Observations on
Rare Earth Fluoride
Solubility

Reference

LiF-BeF₂-ZrF₄ 550 - 700

The solubility of CeF₃

is in the range of 1-3

mol%.

[11]

NaF-ZrF₄ ~600

The solubility of

various rare earth

fluorides has been

measured.

[12]

LiF-BeF₂ 500 - 700

PuF₃ solubility is

between 0.1 and 1.0

mol%. The solubility of

other rare earth

fluorides is also

suppressed compared

to pure LiF.

[11]
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Experimental Protocols
This section outlines detailed methodologies for determining the solubility of yttrium fluoride.

These protocols are synthesized from established methods for inorganic and sparingly soluble

salts.

Determination of Solubility in Aqueous and Acidic
Solutions (Isothermal Saturation Method)
This method is suitable for determining the solubility of YF₃ in water and various acidic

solutions at a constant temperature.

Materials and Equipment:

Yttrium fluoride powder (high purity)

Solvent (deionized water or acid solution of known concentration)

Thermostatically controlled shaker or water bath

Centrifuge

Syringe filters (e.g., 0.22 µm pore size)

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or a suitable

analytical instrument for yttrium concentration determination

pH meter

Procedure:

Sample Preparation: Add an excess amount of yttrium fluoride powder to a series of

sealed, inert containers (e.g., Teflon or polypropylene) containing a known volume of the

chosen solvent. The excess solid is crucial to ensure that equilibrium with the solid phase is

achieved.

Equilibration: Place the containers in a thermostatic shaker or water bath set to the desired

temperature. Agitate the samples for a prolonged period (e.g., 24-72 hours) to ensure that
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equilibrium is reached. The exact time should be determined through preliminary kinetic

studies.

Phase Separation: After equilibration, allow the solid to settle. Carefully withdraw a sample of

the supernatant using a syringe. To ensure the complete removal of any suspended solid

particles, pass the solution through a syringe filter.

Analysis: Dilute the filtered saturated solution gravimetrically with an appropriate solvent

(e.g., dilute nitric acid for ICP-OES analysis). Determine the concentration of yttrium in the

diluted solution using a calibrated ICP-OES or another sensitive analytical technique.

Calculation: From the measured concentration of yttrium in the saturated solution, calculate

the molar solubility of yttrium fluoride. If working with acidic solutions, measure the final pH

of the saturated solution.

Determination of Solubility in Organic Solvents
(Gravimetric Method)
For determining the solubility in organic solvents where YF₃ is expected to have very low

solubility, a gravimetric method can be employed.

Materials and Equipment:

Yttrium fluoride powder (high purity)

Organic solvent of interest (e.g., ethanol, methanol, acetone)

Sealed containers

Shaker or magnetic stirrer

Filtration apparatus (e.g., vacuum filtration with a fine porosity filter paper)

Analytical balance

Oven

Procedure:
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Saturation: Prepare a saturated solution by adding an excess of yttrium fluoride to a known

volume or mass of the organic solvent in a sealed container.

Equilibration: Agitate the mixture at a constant temperature for an extended period to reach

equilibrium.

Filtration: Carefully filter a known volume of the saturated solution to remove all undissolved

solid.

Evaporation: Transfer the filtered solution to a pre-weighed, dry container (e.g., a beaker or

evaporating dish). Carefully evaporate the solvent in a fume hood or under reduced

pressure. A gentle stream of an inert gas can aid the process.

Drying and Weighing: Once the solvent has completely evaporated, dry the container with

the solid residue in an oven at a suitable temperature to remove any residual solvent. Cool

the container in a desiccator and weigh it on an analytical balance.

Calculation: The difference in weight before and after evaporation gives the mass of

dissolved yttrium fluoride. Calculate the solubility in terms of grams per 100 mL or other

appropriate units.

Visualization of Solubility Relationships
The following diagram illustrates the general solubility behavior of yttrium fluoride in different

types of solvents.
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Caption: General solubility trends of yttrium fluoride in different solvent classes.

This guide provides a foundational understanding of the solubility of yttrium fluoride. For

specific applications, it is recommended to perform detailed experimental solubility studies

under the precise conditions of interest. The provided protocols offer a starting point for such

investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB3415333.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3415333.aspx
https://www.researchgate.net/publication/260292026_An_experimental_study_of_the_aqueous_solubility_and_speciation_of_YIII_fluoride_at_temperatures_up_to_250C
https://chivine-us.com/fluoride-compounds/yttrium-fluoride/
https://www.osti.gov/etdeweb/biblio/5076459
https://www.osti.gov/etdeweb/biblio/5076459
https://pubs.aip.org/aip/jpr/article-pdf/doi/10.1063/1.4866773/16148191/013105_1_online.pdf
https://www.researchgate.net/publication/286856166_Solubility_of_rare_earth_fluorides_in_nitric_acid
https://media.superevent.com/documents/20170620/43a6382188a2c13041a3410da6fa2eec/fr17-394.pdf
https://www.osti.gov/servlets/purl/4220883
https://www.benchchem.com/product/b087051#solubility-of-yttrium-fluoride-in-different-solvents
https://www.benchchem.com/product/b087051#solubility-of-yttrium-fluoride-in-different-solvents
https://www.benchchem.com/product/b087051#solubility-of-yttrium-fluoride-in-different-solvents
https://www.benchchem.com/product/b087051#solubility-of-yttrium-fluoride-in-different-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087051?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

